Cas no 1806284-15-0 (4-Acetylbenzo[d]oxazole-2-carbaldehyde)

• Product Name: 4-Acetylbenzo[d]oxazole-2-carbaldehyde
• CAS No: 1806284-15-0
• MF: C₁₀H₇NO₃
• MW: 189.167482614517
• CID: 4817068
• Update Time: 2025-05-19

4-Acetylbenzo[d]oxazole-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-Acetylbenzo[d]oxazole-2-carbaldehyde
• 4-Acetylbenzo[d]oxazole-2-carboxaldehyde

• Inchi： 1S/C10H7NO3/c1-6(13)7-3-2-4-8-10(7)11-9(5-12)14-8/h2-5H,1H3
• InChI Key： CUAOYPXASYKXIG-UHFFFAOYSA-N
• SMILES： O1C(C=O)=NC2=C1C=CC=C2C(C)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 254
• XLogP3: 1.2
• Topological Polar Surface Area: 60.2

Additional information on 4-Acetylbenzo[d]oxazole-2-carbaldehyde

Comprehensive Overview of 4-Acetylbenzo[d]oxazole-2-carbaldehyde (CAS No. 1806284-15-0): Properties, Applications, and Research Insights

4-Acetylbenzo[d]oxazole-2-carbaldehyde (CAS No. 1806284-15-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This heterocyclic aldehyde features a benzo[d]oxazole core structure substituted with an acetyl group at the 4-position and a formyl group at the 2-position. Its unique molecular architecture makes it a valuable intermediate for synthesizing bioactive molecules, fluorescent probes, and advanced functional materials.

The growing interest in heterocyclic compounds like 4-Acetylbenzo[d]oxazole-2-carbaldehyde stems from their versatile applications in drug discovery. Researchers are particularly focused on its potential as a building block for kinase inhibitors and antimicrobial agents, aligning with current trends in combating antibiotic resistance. Recent studies highlight its utility in designing PET tracers for neurological imaging, addressing the rising demand for diagnostic tools in neurodegenerative diseases.

From a synthetic chemistry perspective, the aldehyde functionality in 4-Acetylbenzo[d]oxazole-2-carbaldehyde enables diverse transformations, including condensation reactions, nucleophilic additions, and Schiff base formation. These reactions are crucial for developing covalent organic frameworks (COFs), a hot topic in materials science for gas storage and catalysis applications. The compound's electron-withdrawing acetyl group further modulates its reactivity, making it valuable for designing push-pull chromophores in optoelectronic devices.

Analytical characterization of CAS 1806284-15-0 typically involves HPLC purity analysis, mass spectrometry, and multinuclear NMR spectroscopy. The compound exhibits distinct UV-Vis absorption around 320-350 nm due to its conjugated system, a property exploited in developing fluorescent sensors for metal ion detection. Stability studies indicate optimal storage under inert atmosphere at -20°C, with particular attention needed to prevent aldehyde oxidation during handling.

In the context of green chemistry innovations, researchers are exploring microwave-assisted synthesis routes for 4-Acetylbenzo[d]oxazole-2-carbaldehyde derivatives to reduce reaction times and improve yields. This aligns with industry demands for sustainable chemical processes and atom economy optimization. The compound's structural features also make it a candidate for bioconjugation strategies in antibody-drug conjugate (ADC) development, a rapidly growing segment in oncology therapeutics.

The commercial availability of 1806284-15-0 through specialty chemical suppliers has facilitated its adoption in academic and industrial labs. Current pricing trends reflect its classification as a high-value fine chemical, with batch-to-batch consistency being a critical quality parameter. Regulatory documentation typically includes detailed COA (Certificate of Analysis) specifications covering purity (>97%), residual solvents, and heavy metal content.

Emerging applications of 4-Acetylbenzo[d]oxazole-2-carbaldehyde include its use as a precursor for photoactive materials in organic photovoltaics, particularly in the design of non-fullerene acceptors for next-generation solar cells. Its ability to participate in multicomponent reactions also positions it as a strategic component in diversity-oriented synthesis platforms for drug discovery pipelines.

From a safety perspective, standard laboratory precautions are recommended when handling CAS 1806284-15-0, including use of personal protective equipment and proper ventilation. While not classified as hazardous under GHS criteria, its aldehyde moiety warrants attention to potential sensitization effects. Material Safety Data Sheets (MSDS) provide specific handling guidelines tailored to this compound's chemical properties.

The scientific literature reveals increasing patent activity surrounding benzo[d]oxazole-2-carbaldehyde derivatives, particularly in areas of small molecule therapeutics and functional materials. This trend underscores the compound's importance in intellectual property landscapes, with several pharmaceutical companies investigating its incorporation into targeted protein degraders (PROTACs).

Future research directions for 4-Acetylbenzo[d]oxazole-2-carbaldehyde may explore its potential in catalysis as a ligand precursor, or in supramolecular chemistry as a building block for host-guest systems. The continuous evolution of click chemistry methodologies also presents opportunities for developing novel derivatives through aldehyde-azide cycloadditions and related transformations.